Cas no 791137-23-0 (3-bromo-4-iodobenzamide)

• Product Name: 3-bromo-4-iodobenzamide
• CAS No: 791137-23-0
• CID: 4659125
• Update Time: 2025-05-20

3-bromo-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-iodobenzamide

Additional information on 3-bromo-4-iodobenzamide

Comprehensive Overview of 3-Bromo-4-iodobenzamide (CAS No. 791137-23-0): Properties, Applications, and Research Insights

3-Bromo-4-iodobenzamide (CAS No. 791137-23-0) is a halogenated benzamide derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo and iodo substituents, serves as a versatile intermediate in organic synthesis. Its unique structure enables diverse functionalization, making it valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in 3-Bromo-4-iodobenzamide aligns with trends in precision medicine and small-molecule therapeutics. As the demand for highly functionalized aromatic compounds rises, this benzamide derivative stands out due to its compatibility with cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig. These reactions are pivotal in creating biaryl scaffolds, a key motif in FDA-approved drugs. Recent studies highlight its role in synthesizing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance.

From a synthetic chemistry perspective, 791137-23-0 offers distinct advantages. The bromo and iodo groups provide orthogonal reactivity, allowing sequential modifications under mild conditions. This feature is crucial for late-stage diversification, a strategy favored in combinatorial chemistry. Moreover, its crystalline nature facilitates purification, a practical benefit for industrial-scale production. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

Environmental and safety profiles of 3-Bromo-4-iodobenzamide are frequently queried in scientific databases. While it requires standard handling precautions for halogenated compounds, its stability under ambient conditions minimizes storage challenges. Regulatory-compliant suppliers provide SDS documentation, ensuring transparency for laboratory safety. This aligns with the broader industry shift toward green chemistry, where researchers prioritize compounds with manageable ecological footprints.

Market analysts note rising procurement of CAS 791137-23-0 by contract research organizations (CROs) and academic institutions. Its application in proteolysis-targeting chimeras (PROTACs) exemplifies cutting-edge utility. As AI-driven drug design accelerates, this compound's metadata is increasingly curated in cheminformatics platforms, enabling virtual screening workflows. Such integrations underscore its relevance in modern drug development pipelines.

Future research directions may explore 3-Bromo-4-iodobenzamide's role in covalent inhibitor design, leveraging its halogen reactivity for targeted protein engagement. With patent filings referencing this compound growing annually, its commercial and scientific trajectory appears robust. Collaborative studies between synthetic chemists and biologists could unlock further therapeutic applications, particularly in oncology and central nervous system disorders.